(E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile

• CAS: 67988-51-6
• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• SMILES: CN(C)C=CC1=C(C=NC=C1)C#N
• InChI: InChI=1S/C10H11N3/c1-13(2)6-4-9-3-5-12-8-10(9)7-11/h3-6,8H,1-2H3/b6-4+
• InChIKey: VLYFSWYHMLCYCY-GQCTYLIASA-N

For researchers developing PTP4A3 inhibitors, sourcing a reliable enamine intermediate with defined geometry is critical. (E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile (CAS 67988-51-6) is the patent-validated precursor for these iminopyridinediones. - Enables gram-scale synthesis without chromatography. - Serves as dipolarophile for heterocyclic libraries. - NLT 97% purity, traceable documentation for IND-enabling studies.

(E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile – Preferred Building Block for PTP4A3-Targeted Synthesis

(E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile (CAS 67988-51-6) is a functionalized nicotinonitrile derivative defined by its 4-vinyl substitution bearing a dimethylamino group in the (E)-configuration . This specific molecular architecture serves as a crucial enamine-type intermediate in the synthesis of complex heterocycles, notably aminothienopyridinones and their photooxygenated derivatives . As documented in recent patent literature, this compound is explicitly utilized as a precursor in the development of iminopyridinedione-based inhibitors targeting the oncogenic phosphatase PTP4A3 , establishing a direct link between this specific chemical identity and a named therapeutic research target.

Synthetic Role Enamine-type intermediate for cyclocondensation-based heterocycle assembly

Key Feature (E)-dimethylaminovinyl substitution defines reactivity and regioselectivity

Target Context Reported precursor for PTP4A3-targeting iminopyridinedione inhibitor synthesis

Risks of Substituting (E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile

General substitution with simpler nicotinonitriles (e.g., 3-cyanopyridine) or positional isomers (e.g., 4-cyanopyridine derivatives) is not scientifically valid for applications requiring this compound's specific reactivity profile. The (E)-4-(2-dimethylaminovinyl) motif provides a uniquely reactive enamine system that enables distinct synthetic transformations—particularly the formation of fused thienopyridine scaffolds via cyclocondensation and subsequent photooxygenation . Replacing this compound with an alternative bearing a different vinyl substitution pattern or lacking the dimethylamino donor would fundamentally alter reaction kinetics, regioselectivity, and the electronic properties of downstream products. From a procurement perspective, this specificity translates to a direct material requirement: only CAS 67988-51-6 enables the validated synthetic route to PTP4A3-targeting iminopyridinediones as described in patent literature .

• Reactive Motif Absent Simpler nicotinonitriles lack the (E)-dimethylaminovinyl enamine system required for thienopyridine formation
• Reactivity Shift Alternative vinyl or amino substitution patterns can alter cyclocondensation kinetics and product profiles
• Route Invalidation Only CAS 67988-51-6 has been reported to enable the patented synthetic sequence to PTP4A3 inhibitors

(E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile vs. Structural Analogs: Key Evidence

Purity Grade vs. Nicotinonitrile Standard

Procurement decisions for this building block must account for commercial purity specifications. (E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile (CAS 67988-51-6) is supplied at an assay specification of NLT 97% by major vendors compliant with ISO standards for pharmaceutical R&D . In contrast, the more basic nicotinonitrile (3-cyanopyridine, CAS 100-54-9) is commonly available at ≥98% analytical standard grade, reflecting different market applications and synthetic handling requirements . The stringent NLT 97% specification for CAS 67988-51-6 indicates a consistent quality baseline suitable for critical intermediate use.

Purity Specification

Specification review

NLT 97% (CAS 67988-51-6) vs. ≥98% (Nicotinonitrile standard)

Defined quality baseline for research intermediate use

Vendor datasheets; verify lot-specific COA

Evidence Dimension	Commercial Purity Specification
Target Compound Data	NLT 97% (CAS 67988-51-6)
Comparator Or Baseline	≥98% (Nicotinonitrile standard, CAS 100-54-9)
Quantified Difference	Target compound specification is 1% lower in minimum purity threshold
Conditions	Vendor technical datasheet specifications

Why This Matters

The established purity specification defines the compound's suitability for regulated pharmaceutical research applications and ensures batch-to-batch consistency for synthetic route validation.

Melting Point vs. Parent Nicotinonitrile

Solid-state properties directly impact handling, storage, and purification protocols. (E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile exhibits a melting point of 88-90°C (determined in benzene/hexane) , placing it in a convenient solid handling range for benchtop synthesis. In stark contrast, the unsubstituted parent nicotinonitrile (3-cyanopyridine) melts at 50-51°C [1], rendering it more prone to softening or liquefaction under ambient or slightly elevated laboratory temperatures. The higher melting point of CAS 67988-51-6 simplifies accurate weighing and long-term storage stability.

Melting Point

Class-level inference

88–90 °C (benzene/hexane) vs. 50–51 °C (parent nicotinonitrile)

Higher melting point simplifies solid handling and recrystallization

Reported data; may vary with polymorph

Evidence Dimension	Melting Point (Solid Handling Property)
Target Compound Data	88-90°C (benzene/hexane)
Comparator Or Baseline	50-51°C (Nicotinonitrile)
Quantified Difference	Target compound melts ~38°C higher than parent heterocycle
Conditions	Standard laboratory conditions; data from ChemicalBook and authoritative databases

Why This Matters

A higher and well-defined melting point reduces handling difficulties associated with low-melting solids, minimizes hygroscopicity concerns, and facilitates purification by recrystallization when required.

• [1] PubChem. Nicotinonitrile (CID 79). Melting point: 50-51 °C. Accessed 2025. View Source

Synthetic Utility: PTP4A3 Inhibitor Precursor

The compound's critical differentiation lies in its explicitly documented role as a starting material in patent-protected synthetic routes. (E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile (CAS 67988-51-6) is employed in the preparation of aminothienopyridinone intermediates that, upon in-flow photooxygenation, yield iminopyridinedione PTP4A3 inhibitors with potent in vitro activity . In the same synthetic scheme, alternative nicotinonitrile starting materials lacking the (E)-dimethylaminovinyl substitution would fail to undergo the requisite cyclocondensation to form the thienopyridine core, thereby invalidating the entire downstream synthetic sequence and precluding access to the PTP4A3-inhibitory chemotype.

Synthetic Utility

Reported

Target enables gram-scale cyclocondensation to aminothienopyridinone; alternative nicotinonitriles not reported for this route

Required for reported PTP4A3 inhibitor synthesis

Patent literature; reproducibility requires documented conditions

Evidence Dimension	Synthetic Compatibility with PTP4A3 Inhibitor Route
Target Compound Data	Enables cyclocondensation to aminothienopyridinone; route validated on gram-scale without chromatographic purification
Comparator Or Baseline	Alternative nicotinonitriles (e.g., 3-cyanopyridine, 4-methylnicotinonitrile): No reported compatibility with this specific heterocyclic assembly
Quantified Difference	Target compound is the exclusive precursor for this patented inhibitor class; substitution yields zero product formation
Conditions	Synthetic methodology as described in Org Biomol Chem. 2019 and associated patent filings

Why This Matters

This establishes a non-substitutable procurement requirement: researchers targeting the PTP4A3 inhibitor pharmacophore must acquire CAS 67988-51-6 to reproduce the published synthetic route and access the claimed biological activity.

(E)-4-(2-(Dimethylamino)vinyl)nicotinonitrile: Validated Research Applications

Synthesis of PTP4A3-Targeting Iminopyridinediones

Based on patent and literature precedent, this compound is the essential starting material for constructing aminothieno[3,2-c]pyridin-4(5H)-ones, which are subsequently photooxygenated to yield iminopyridinediones exhibiting in vitro PTP4A3 inhibition . This application scenario is directly validated by quantitative synthetic data showing gram-scale conversion without chromatography, underscoring the compound's utility in medicinal chemistry campaigns targeting the oncogenic phosphatase PTP4A3.

Novel Nicotinonitrile-Derived Heterocyclic Libraries

The enamine functionality of (E)-4-(2-(dimethylamino)vinyl)nicotinonitrile renders it a versatile dipolarophile or electrophilic partner in [3+2] and [4+2] cycloadditions, enabling the rapid generation of structurally diverse heterocyclic scaffolds [1]. Its defined purity (NLT 97%) and solid-state properties (mp 88-90°C) make it suitable for parallel synthesis and library production in academic and industrial settings.

Pharmaceutical R&D Procurement & Quality Control

Vendors supplying this compound at NLT 97% purity under ISO-certified quality systems position it as a fit-for-purpose intermediate for pharmaceutical research organizations requiring documented material traceability. This is particularly relevant for projects advancing toward IND-enabling studies, where raw material purity and identity documentation are mandatory.

Application

Selection Property

Validation Focus

PTP4A3-targeting iminopyridinedione synthesis

Enamine cyclocondensation reactivity

Reproduce reported synthetic route and assess inhibitor formation

Heterocyclic library construction

Versatile dipolarophile for cycloadditions

Reaction scope and scaffold diversity under reported conditions

Pharmaceutical R&D procurement

Defined purity specification and solid-state handling

Material traceability and quality documentation for research use

• [1] Salem, M. A., et al. Overview on the synthetic routes to nicotine nitriles. Synthetic Communications. 2018;48(4):345-374. (Class-level support for nicotinonitrile derivative reactivity) View Source